Cas no 2229301-03-3 (tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate
• CAS No: 2229301-03-3
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6276909
• PubChem ID: 165781659
• Update Time: 2025-05-19

tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate
• tert-butyl N-[3-hydroxy-4-(1-hydroxycyclopropyl)phenyl]carbamate
• EN300-1903261
• 2229301-03-3

• Inchi： 1S/C14H19NO4/c1-13(2,3)19-12(17)15-9-4-5-10(11(16)8-9)14(18)6-7-14/h4-5,8,16,18H,6-7H2,1-3H3,(H,15,17)
• InChI Key： AEXIBPDSJLCYCD-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=CC=2O)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate (CAS: 2229301-03-3)

The compound tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate (CAS: 2229301-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a hydroxycyclopropyl group and a tert-butyl carbamate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural flexibility of tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate allows for the development of highly selective inhibitors. Recent publications have highlighted its use in the synthesis of compounds that exhibit potent inhibitory activity against specific kinases, such as JAK and BTK, which are implicated in various pathological conditions.

In addition to its application in kinase inhibitor development, this compound has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets in drug discovery, and the unique stereochemistry of tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate provides a scaffold for designing small molecules that can disrupt or stabilize these interactions. Recent studies have demonstrated its utility in the development of PPI modulators with enhanced bioavailability and target specificity.

The synthetic pathways for tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate have also been optimized in recent research. Novel catalytic methods, including asymmetric catalysis and green chemistry approaches, have been employed to improve the yield and enantiomeric purity of the compound. These advancements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Furthermore, the pharmacokinetic and pharmacodynamic properties of derivatives of tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate have been explored in recent in vitro and in vivo studies. These investigations have revealed favorable drug-like properties, such as good solubility, metabolic stability, and low toxicity, making it a promising candidate for further development. The compound's ability to cross the blood-brain barrier has also been noted, opening up possibilities for its use in central nervous system (CNS) disorders.

In conclusion, tert-butyl N-3-hydroxy-4-(1-hydroxycyclopropyl)phenylcarbamate (CAS: 2229301-03-3) represents a versatile and valuable compound in modern pharmaceutical research. Its applications in kinase inhibitor development, PPI modulation, and CNS drug discovery highlight its broad potential. Continued research into its synthetic optimization and biological activity is expected to yield further breakthroughs, solidifying its role in the development of next-generation therapeutics.